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Compound of Interest

Compound Name: 3,3-Dimethyl-5-nitroindolin-2-one

Cat. No.: B184323

Essential Safety and Handling Guide for 3,3-
Dimethyl-5-nitroindolin-2-one

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 3,3-Dimethyl-5-
nitroindolin-2-one (CAS No. 100511-00-0). Adherence to these procedures is paramount to
ensure personal safety and regulatory compliance in the laboratory.

Hazard Summary and Personal Protective Equipment
(PPE)

3,3-Dimethyl-5-nitroindolin-2-one is a chemical compound that poses significant health risks.
It is classified as harmful if swallowed, toxic in contact with skin, and causes serious eye
irritation. Therefore, the use of appropriate Personal Protective Equipment (PPE) is mandatory
to prevent exposure.
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Recommended Personal
Hazard Category GHS Hazard Statement Protective Equipment
(PPE)

Standard laboratory PPE. Do
Oral Toxicity H302: Harmful if swallowed not eat, drink, or smoke in the

handling area.

Gloves: Chemical-resistant
nitrile or neoprene gloves.
Inspect before use and change
Dermal Toxicity H311: Toxic in contact with immediately if contaminated.
skin Lab Coat: A fully buttoned,
knee-length lab coat is
required. Footwear: Closed-toe

shoes must be worn.

Eye Protection: Chemical
safety goggles are mandatory.
) Face Protection: For
o H319: Causes serious eye ) ) ]
Eye Irritation o operations with a risk of

irritation ) )
splashing or dust generation, a
face shield should be worn in

addition to goggles.

. . . o Avoid release to the
Aquatic Toxicity H400: Very toxic to aquatic life ) )
environment.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 3,3-Dimethyl-5-nitroindolin-2-one
is provided below.

Property Value

Melting Point/Range 51-54°C (124 - 129 °F)
Boiling Point/Boiling Range 253 - 254 °C (487 - 489 °F)
Partition Coefficient: n-octanol/water log Pow: 2.14
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Operational Plan: From Receipt to Disposal

A systematic approach to handling 3,3-Dimethyl-5-nitroindolin-2-one is crucial for minimizing
risk. The following workflow outlines the necessary steps for safe handling in a laboratory
setting.

Preparation Handling Cleanup & Disposal

Review SDS }—»{ Don PPE }—»{ Prepare Fume Hood m% Weigh Compound }—» Transfer & Use }—» Decontaminate Surfaces }—»{ Segregate Waste }—»{ Doff PPE }—»{ Wash Hands

Click to download full resolution via product page
Caption: Workflow for the safe handling of 3,3-Dimethyl-5-nitroindolin-2-one.

Experimental Protocols: Step-by-Step Guidance
Preparation and Engineering Controls

o Designated Area: All handling of 3,3-Dimethyl-5-nitroindolin-2-one should occur in a
designated area, such as a certified chemical fume hood, to minimize inhalation exposure.[1]

e Ventilation: Ensure the chemical fume hood is functioning correctly before starting any work.

o Gather Materials: Assemble all necessary equipment (e.g., spatulas, weigh boats,
glassware, and waste containers) within the fume hood to avoid unnecessary movement of
the compound.

Donning Personal Protective Equipment (PPE)

e Put on all required PPE as detailed in the table above.

e Ensure gloves are the correct size and are inspected for any defects before use.

Handling the Compound

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b184323?utm_src=pdf-body
https://www.benchchem.com/product/b184323?utm_src=pdf-body-img
https://www.benchchem.com/product/b184323?utm_src=pdf-body
https://www.benchchem.com/product/b184323?utm_src=pdf-body
https://ehs.weill.cornell.edu/sites/default/files/powderweighing.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184323?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

» Weighing: To minimize the generation of airborne dust, carefully weigh the desired amount of
the powdered compound on a weigh boat or paper inside the fume hood.[1][2] Use anti-static
weigh boats if the powder is prone to static dispersal.[1]

o Transfer: Use a spatula to transfer the solid. Avoid pouring the powder directly from the bottle
to prevent dust generation.[2]

 In Solution: When dissolving the compound, add the solid to the solvent slowly to prevent
splashing.

Post-Handling Procedures

o Decontamination: Thoroughly clean any contaminated surfaces and non-disposable
equipment with an appropriate solvent.[1]

» Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. Gloves should
be removed first, followed by the lab coat and eye protection.

o Personal Hygiene: Wash hands thoroughly with soap and water after handling the
compound, even if gloves were worn. Do not eat, drink, or smoke in laboratory areas.[3]

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.
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Exposure Type

First Aid Measures

Skin Contact

Immediately take off all contaminated clothing.
Rinse the skin with plenty of water/shower for at
least 15 minutes.[4] Seek immediate medical

attention.

Eye Contact

Rinse cautiously with water for several minutes.
[4] Remove contact lenses if present and easy
to do. Continue rinsing for at least 15 minutes.

Call an ophthalmologist.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Inhalation

Move the person to fresh air. If breathing is
difficult, provide oxygen. Seek immediate

medical attention.

Minor Spill

Alert people in the immediate area. Wearing
appropriate PPE, confine the spill and absorb it
with an inert material (e.g., vermiculite, dry
sand).[5] Collect the residue in a sealed

container for disposal as hazardous waste.

Major Spill

Evacuate the laboratory immediately and alert
others.[5][6] If the spill is flammable, turn off all
ignition sources.[5] Contact your institution's

emergency response team.

Disposal Plan

The disposal of 3,3-Dimethyl-5-nitroindolin-2-one and its containers must be managed as

hazardous waste.

» Waste Segregation and Collection:

o Solid Waste: Collect unused compound and any contaminated disposable materials (e.g.,

gloves, weigh boats, paper towels) in a clearly labeled, sealed container designated for
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toxic solid waste.

o Liquid Waste: Collect solutions containing the compound in a labeled, sealed container for
toxic organic liquid waste. Do not pour down the drain.[7]

o Container Management:

o Ensure waste containers are made of a compatible material and are always tightly
capped, except when adding waste.[8]

o Store waste containers in a designated satellite accumulation area away from
incompatible materials.[8]

« Institutional Guidelines: Follow your institution's specific guidelines for hazardous waste
pickup and disposal.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 3,3-
Dimethyl-5-nitroindolin-2-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b184323#personal-protective-equipment-for-handling-
3-3-dimethyl-5-nitroindolin-2-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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